Cas no 2167688-43-7 (1-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-2-ol)

• Product Name: 1-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-2-ol
• CAS No: 2167688-43-7
• MF: C₁₀H₁₉N₃O₃
• MW: 229.276162385941
• CID: 6023497
• PubChem ID: 165508305
• Update Time: 2025-06-08

1-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-2-ol
• 1-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)propan-2-ol
• EN300-1275058
• 2167688-43-7

• Inchi： 1S/C10H19N3O3/c1-9(15)6-11-10-7-12-13(8-10)2-4-16-5-3-14/h7-9,11,14-15H,2-6H2,1H3
• InChI Key： AQPHYPMESBDTIN-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C=C(C=N1)NCC(C)O

Computed Properties

• Exact Mass: 229.14264148g/mol
• Monoisotopic Mass: 229.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 79.5Ų

Additional information on 1-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-2-ol

Introduction to 1-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-2-ol and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 1-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-2-ol (CAS No. 2167688-43-7) has emerged as a compound of significant interest due to its unique structural and functional properties. This compound, characterized by its intricate molecular architecture, has garnered attention in the field of medicinal chemistry for its potential applications in drug discovery and development.

The molecular structure of 1-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-2-ol consists of a pyrazole core linked to an amino-propanol moiety, which is further substituted with a 2-hydroxyethoxyethyl group. This specific arrangement of functional groups imparts distinct chemical and biological properties to the compound, making it a promising candidate for various pharmacological applications.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole compounds are known for their ability to interact with multiple biological targets, including enzymes and receptors, which makes them valuable scaffolds for drug design. The presence of the pyrazol-4-yl group in 1-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-2-ol contributes to its potential as a pharmacophore in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The hydroxyethoxyethyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility is particularly valuable in drug discovery, where the ability to modify and optimize lead compounds is crucial for achieving desired pharmacological effects.

Recent studies have highlighted the importance of amino-alcohol derivatives in medicinal chemistry. Compounds containing both amino and hydroxyl groups are often investigated for their potential as bioactive molecules due to their ability to form hydrogen bonds and interact with biological macromolecules. The amino-propanol moiety in 1-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-2-ol is particularly noteworthy, as it can enhance solubility and bioavailability, which are critical factors in drug development.

The synthesis of 1-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-ylyl}amino)propan - 2 - ol involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The process typically begins with the preparation of the pyrazole core, followed by its functionalization with the appropriate substituents. The introduction of the hydroxyethoxyethyl group requires careful control of reaction conditions to ensure high yield and purity.

In terms of biological activity, preliminary studies on 1 - ({ 1 - 2 - ( 2 - hydroxyethoxy ) ethyl - 1 H - pyrazol - 4 - yl } yl ) amino ) propan - 2 - ol have shown promising results in various in vitro assays. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors relevant to inflammatory diseases and cancer. The exact mechanisms of action are still under investigation, but these preliminary findings warrant further exploration.

The role of computational chemistry in drug discovery has also been instrumental in understanding the potential of 1 - ({ 1 - 2 - ( 2 - hydroxyethoxy ) ethyl - 1 H - pyrazol - 4 - yl } yl ) amino ) propan - 2 - ol . Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights are invaluable for guiding experimental efforts and optimizing lead compounds for better efficacy and reduced side effects.

Future directions in the study of {[cas no2167688437] include exploring its potential as an intermediate in the synthesis of more complex drug candidates. Additionally, researchers are investigating ways to improve its pharmacokinetic properties through structural modifications. The goal is to develop a novel therapeutic agent that combines efficacy with favorable safety profiles.

The broader impact of this research extends beyond individual compounds like {[cas no2167688437] . It contributes to our understanding of how structural features influence biological activity, which is fundamental to rational drug design. As our knowledge base grows, so does our ability to develop more effective and targeted treatments for various diseases.

In conclusion,{[cas no2167688437] represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structure, combined with promising preliminary results, makes it a compound worth watching as research continues to uncover its full potential.